2-{[4-(phenylacetyl)-1-piperazinyl]carbonyl}-1H-indole

• IUPAC Name: 1-[4-(1H-indole-2-carbonyl)piperazin-1-yl]-2-phenylethanone
• InChI: InChI=1S/C21H21N3O2/c25-20(14-16-6-2-1-3-7-16)23-10-12-24(13-11-23)21(26)19-15-17-8-4-5-9-18(17)22-19/h1-9,15,22H,10-14H2
• InChI Key: YBXILOOIHGTSTP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)CC2=CC=CC=C2)C(=O)C3=CC4=CC=CC=C4N3
• Molecular Formula: C21H21N3O2
• Molecular Weight: 347.4 g/mol

Description

Synthesis Analysis

The synthesis of 2-{[4-(phenylacetyl)-1-piperazinyl]carbonyl}-1H-indole and related compounds involves multi-step processes that yield these compounds with high efficiency. For example, a series of functionalized 1-Benzyl-3-[4-Aryl-1-piperazinyl]carbonyl-1H-Indoles was reported, showcasing a potential new class of bioactive ligands at D4 receptors, synthesized through a sequence of five steps resulting in yields of 75-92% (Pessoa‐Mahana et al., 2011). Additionally, a palladium-catalyzed divergent carbonylative synthesis of indoles from 2-alkynylanilines and benzyl chlorides has been developed, highlighting the versatility in synthetic approaches for compounds within this chemical family (Wang et al., 2022).

Molecular Structure Analysis

Molecular structure analysis of compounds like 2-{[4-(phenylacetyl)-1-piperazinyl]carbonyl}-1H-indole reveals complex interactions and characteristics. Crystal structure analyses, such as that of 1-[4-(2,2-diphenylacetyl)piperazin-1-yl]-3-buten-2-ol, a related compound, show intricate molecular arrangements and intermolecular interactions, which are crucial for understanding the compound's reactivity and potential binding mechanisms (Miyata et al., 2004).

Chemical Reactions and Properties

The chemical reactivity and properties of 2-{[4-(phenylacetyl)-1-piperazinyl]carbonyl}-1H-indole derivatives are influenced by their molecular structure. Electrochemical oxidation studies of related compounds, such as 4-(piperazin-1-yl)phenols in the presence of indole derivatives, show unique regioselectivity, leading to the synthesis of highly conjugated products, indicating the compound's versatile reactivity profile (Amani et al., 2012).